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Compound of Interest

Compound Name: Capromorelin

Cat. No.: B1582104 Get Quote

The responsible management and disposal of chemical compounds are critical for ensuring

laboratory safety and environmental protection. Capromorelin, a ghrelin receptor agonist,

requires careful handling and adherence to specific disposal protocols due to its potential

hazards, including skin and eye irritation, and significant aquatic toxicity.[1][2][3] This guide

provides essential, step-by-step procedures for the proper disposal of Capromorelin in a

research environment.

Hazard Assessment and Safety Precautions
Before handling or disposing of Capromorelin, it is crucial to be aware of its associated

hazards and to use appropriate personal protective equipment (PPE).

Key Hazards:

Causes skin irritation (H315) and serious eye irritation (H319).[1][3]

May cause respiratory irritation (H335).

Harmful if swallowed (H302).

Very toxic to aquatic life with long-lasting effects (H410).

Recommended Personal Protective Equipment (PPE):
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Gloves: Wear protective gloves; inspect them before use and use a proper removal

technique.

Eye/Face Protection: Use safety glasses or goggles.

Clothing: Wear a lab coat or other protective clothing to prevent skin contact.

Ventilation: Handle the compound in a well-ventilated area or under an appropriate exhaust

ventilation system.

Hazard Statement
Precautionary Statement
(Disposal)

Regulatory Oversight

H315: Causes skin irritation
P273: Avoid release to the

environment.

Environmental Protection

Agency (EPA) under the

Resource Conservation and

Recovery Act (RCRA).

H319: Causes serious eye

irritation
P391: Collect spillage.

State and local environmental

protection agencies may have

additional requirements.

H335: May cause respiratory

irritation

P501: Dispose of

contents/container to an

approved waste disposal plant.

Department of Transportation

(DOT) for transport of

hazardous materials.

H302: Harmful if swallowed

H410: Very toxic to aquatic life

with long-lasting effects

Standard Disposal Procedure for Laboratory
Settings
The primary method for disposing of Capromorelin from a laboratory is through a licensed

professional waste disposal service. Due to its aquatic toxicity, it must not be disposed of down

the drain.

Step-by-Step Protocol:
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Waste Segregation: Treat all unused Capromorelin, contaminated materials (e.g., pipette

tips, gloves), and spill cleanup materials as chemical waste.

Containerization:

Place solid Capromorelin waste and contaminated disposables into a suitable, sealable,

and clearly labeled hazardous waste container.

Keep the container tightly closed when not in use.

Labeling: Label the waste container clearly as "Hazardous Waste - Capromorelin" and

include any other information required by your institution's Environmental Health and Safety

(EHS) department.

Storage: Store the sealed waste container in a designated, secure area, away from

incompatible materials, until collection.

Professional Disposal: Arrange for pickup by your institution’s EHS department or a licensed

hazardous waste contractor. This ensures the material is disposed of at an approved waste

disposal plant in accordance with federal, state, and local regulations.

Spill Management Protocol
In the event of an accidental spill, follow these procedures to minimize exposure and

environmental contamination.

Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.

Don PPE: Wear the appropriate PPE, including gloves, eye protection, and a lab coat.

Containment: Prevent further leakage or spillage. Do not allow the material to enter drains or

water courses.

Cleanup:

For solid spills, carefully sweep or shovel the material and place it in a closed container for

disposal. Avoid creating dust.
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For liquid solutions, absorb the spill with an inert, non-combustible material such as

diatomite or universal binders.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.

Disposal: Collect all contaminated cleaning materials and place them in the designated

hazardous waste container for professional disposal.

Disposal of Empty Containers
Empty containers may retain product residues and should be handled with care. They should

be disposed of in the same manner as the chemical waste itself or decontaminated thoroughly

according to institutional protocols before being discarded.

Disclaimer:This guide provides general recommendations based on available safety data.

Researchers must consult their institution's specific safety and disposal protocols and comply

with all applicable local, state, and federal regulations.
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Caption: Workflow for the proper disposal of Capromorelin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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